N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C19H13N3O3S/c23-18(13-4-5-16-17(9-13)25-11-24-16)20-14-3-1-2-12(8-14)15-10-22-6-7-26-19(22)21-15/h1-10H,11H2,(H,20,23)
• InChI Key: ZKGNSCDQBQDRGC-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NC3=CC=CC(=C3)C4=CN5C=CSC5=N4
• Molecular Formula: C19H13N3O3S
• Molecular Weight: 363.4 g/mol
• CAS No.: 872630-09-6

Description

Imidazo[2,1-b][1,3]thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles. They are isomeric with the 1,2-azoles and the nitrogen and sulfur containing compounds called isothiazole.

Synthesis Analysis

In the last few decades, a lot of work has been done on thiazole ring to find new compounds related to this scaffold. For example, a series of novel imidazo-[2,1-b]-thiazole and benzo-[d]-imidazo-[2,1-b]-thiazole carboxamide analogues in combination with piperazine and various 1,2,3 triazoles have been synthesized.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole is a parent material for various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Synthesis and Biological Activity

A notable study involved the synthesis of new carboxamides derived from the imidazo[2,1-b]thiazole skeleton, carrying the biologically active benzoxazole group, to investigate their anti-inflammatory and analgesic activities. These molecules were characterized using various spectrometric techniques, and their biological activities were assessed through cell viability and anti-inflammatory assays. The study found that certain derivatives exhibited significant cell viability and anti-inflammatory effects, demonstrating the potential of these compounds in therapeutic applications (Soyer Can et al., 2021).

Antituberculosis Potential

Another significant area of research involves the exploration of imidazo[2,1-b]thiazole-5-carboxamides as potent anti-tuberculosis agents targeting the QcrB component of Mycobacterium tuberculosis. This class of compounds has shown nanomolar potency against replicating and drug-resistant strains of M. tuberculosis, with low toxicity to mammalian cells. Their efficacy has been validated through in vitro studies, highlighting their potential as novel therapeutic agents against tuberculosis (Moraski et al., 2016).

Antimicrobial Activity

The antimicrobial potential of imidazo[2,1-b][1,3,4]thiadiazole derivatives has been investigated, with some compounds displaying significant antibacterial and antifungal activities. This research underscores the versatility of the imidazo[2,1-b]thiazole scaffold in developing new antimicrobial agents, contributing to the ongoing search for novel treatments against resistant microbial strains (Alegaon & Alagawadi, 2011).

Mechanism of Action

Target of Action

Similar imidazo[2,1-b]thiazole derivatives have been reported to inhibit raf kinases , and some are developed as dual inhibitors of IGF-IR (insulin-like growth factor receptor) and EGFR (epidermal growth factor receptor) .

Mode of Action

The mechanistic pathway leading to carbonylated imidazo[2,1-b]thiazole, a related compound, occurs through an ordered sequence of steps, involving amine-induced n-deprotection, oxidative aminocarbonylation of the triple bond (with csp h activation and formation of a 2-ynamide intermediate), dearomative cyclization (by intramolecular conjugate addition of thioazolic nitrogen to the 2-ynamide moiety) and aromatization by proton-shift isomerization .

Biochemical Pathways

Related imidazo[2,1-b]thiazole derivatives have been associated with the modulation of various biochemical pathways, including those involved in cancer cell proliferation .

Result of Action

These compounds have demonstrated the ability to suppress the growth of kidney cancer cells, with a weaker effect on the cell lines of prostate cancer, colon cancer, and leukemia .

Safety and Hazards

As with all chemicals, safety precautions should be taken when handling imidazo[2,1-b][1,3]thiazole compounds. For example, (Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amine dihydrochloride has been classified as Acute Tox. 3 Oral - Eye Irrit. 2.

Future Directions

The development of new compounds based on the imidazo[2,1-b][1,3]thiazole scaffold continues to be an active area of research, with potential applications in various fields such as medicinal chemistry.